5-ethyl-N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-ethyl-N-[2-(1-methylimidazol-2-yl)sulfanylethyl]pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C14H18N6S/c1-3-11-10-13(20-12(18-11)4-5-17-20)15-7-9-21-14-16-6-8-19(14)2/h4-6,8,10,15H,3,7,9H2,1-2H3
• InChI Key: NYAUVOOWWJPFEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=NN2C(=C1)NCCSC3=NC=CN3C
• Molecular Formula: C14H18N6S
• Molecular Weight: 302.40 g/mol

Description

"5-ethyl-N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}pyrazolo[1,5-a]pyrimidin-7-amine" is a compound that falls within the category of pyrazolo[1,5-a]pyrimidine derivatives. These compounds are known for their diverse biological activities and are often studied in medicinal chemistry.

Synthesis Analysis

• The synthesis of pyrazolo[1,5-a]pyrimidine derivatives can be achieved through various methods. For instance, Wu et al. (2005) discuss the molecular structures of related pyrazole derivatives, indicating common techniques used in synthesizing these compounds, such as the formation of intramolecular bonds (Wu et al., 2005).

Molecular Structure Analysis

• The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives often features intramolecular hydrogen bonds, which contribute to their stability and reactivity. For example, the study by Wu et al. (2005) shows intramolecular N-H...O hydrogen bonds, indicative of a planar structure in similar compounds (Wu et al., 2005).

Chemical Reactions and Properties

• Pyrazolo[1,5-a]pyrimidine derivatives can undergo various chemical reactions, such as coupling with amines and cyclization, as discussed by Oliveira-Campos et al. (2007). These reactions are pivotal in modifying the compound for specific applications (Oliveira-Campos et al., 2007).

Physical Properties Analysis

• The physical properties of pyrazolo[1,5-a]pyrimidine derivatives, such as solvatochromic properties, can be explored to understand their interaction with solvents. Şener et al. (2017) provide insights into the solvent effects of similar compounds, which can be extrapolated to understand the physical behavior of the compound (Şener et al., 2017).

Chemical Properties Analysis

• The chemical properties, including reactivity and potential biological activities, are significant for understanding the utility of pyrazolo[1,5-a]pyrimidine derivatives. For example, the study by Farghaly & Gomha (2011) on a similar compound reveals important aspects of its chemical behavior and potential applications in medicinal chemistry (Farghaly & Gomha, 2011).

Future Directions

Imidazole derivatives continue to be an active area of research due to their broad range of chemical and biological properties. Future research may uncover new synthesis methods, biological activities, and applications for these compounds.